(6-Methyl-3-methylsulfanyl-5-oxo-1,2,4-triazin-4-yl)methyl 3-methoxybenzoate

• IUPAC Name: (6-methyl-3-methylsulfanyl-5-oxo-1,2,4-triazin-4-yl)methyl 3-methoxybenzoate
• InChI: InChI=1S/C14H15N3O4S/c1-9-12(18)17(14(22-3)16-15-9)8-21-13(19)10-5-4-6-11(7-10)20-2/h4-7H,8H2,1-3H3
• InChI Key: BZGFVZCZEWIKSM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(N(C1=O)COC(=O)C2=CC(=CC=C2)OC)SC
• Molecular Formula: C14H15N3O4S
• Molecular Weight: 321.35 g/mol

Description

Synthesis Analysis

This involves understanding the chemical reactions used to create the compound. It often includes the starting materials, reaction conditions, and the yield of the product.

Molecular Structure Analysis

This involves determining the arrangement of atoms within the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and electron microscopy are often used.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes understanding the conditions needed for the reaction, the products formed, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, density, and reactivity. These properties can give insights into how the compound behaves under different conditions.

Scientific Research Applications

Comprehensive Analysis of “(6-Methyl-3-methylsulfanyl-5-oxo-1,2,4-triazin-4-yl)methyl 3-methoxybenzoate”

Pharmaceutical Research: The compound is a derivative of 1,2,4-triazine, which is known for its wide range of pharmacological activities. . The methylsulfanyl and methoxybenzoate groups could be modified to enhance the compound’s interaction with biological targets.

Mechanism of Action

In the context of bioactive compounds, the mechanism of action refers to how the compound interacts with biological systems. This could involve binding to specific receptors or enzymes, or altering specific biochemical pathways.

Safety and Hazards

This involves understanding the potential risks associated with the compound. It includes toxicity, flammability, environmental impact, and precautions for handling and storage.

Future Directions

This involves predicting or suggesting potential future research directions. It could include potential applications, modifications to improve its properties, or further studies to better understand its properties.